3-(3,5-dimethylisoxazol-4-yl)-N-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)propanamide

• IUPAC Name: 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(4-thiophen-2-yloxan-4-yl)methyl]propanamide
• InChI: InChI=1S/C18H24N2O3S/c1-13-15(14(2)23-20-13)5-6-17(21)19-12-18(7-9-22-10-8-18)16-4-3-11-24-16/h3-4,11H,5-10,12H2,1-2H3,(H,19,21)
• InChI Key: DCCOONOAPBWZCD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CCC(=O)NCC2(CCOCC2)C3=CC=CS3
• Molecular Formula: C18H24N2O3S
• Molecular Weight: 348.5 g/mol

Description

3-(3,5-dimethylisoxazol-4-yl)-N-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)propanamide is a useful research compound. Its molecular formula is C18H24N2O3S and its molecular weight is 348.46. The purity is usually 95%.
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Scientific Research Applications

Novel Compound Synthesis and Characterization

The synthesis and structural characterization of novel compounds, including those with isoxazole and thiophene moieties, are a significant area of research. These studies often aim to explore the chemical properties, reactivity, and potential applications of new molecules in pharmaceuticals and materials science. For example, Palombo et al. (2019) discuss the preparation of new derivatives with 3-(pyrazol-1-yl)propanamide (PPA) and related ligands, highlighting the versatile applications of such compounds in forming supramolecular structures and complexes (Palombo et al., 2019).

Pharmacological Applications

Research into the pharmacological applications of novel synthetic compounds includes exploring their potential as therapeutic agents. The design and synthesis of compounds with specific structural features, such as isoxazole and thiophene rings, aim to develop new drugs with improved efficacy and reduced side effects for various diseases. For instance, the toxicological evaluation of novel compounds for their safety in food and beverage applications suggests a comprehensive approach to assessing the potential health impacts of new chemical entities (Karanewsky et al., 2016).

Material Science Applications

The development of novel compounds also extends to material science, where their unique properties can be harnessed for specific applications. For example, the synthesis of donor-acceptor polymeric electrochromic materials using thiophene derivatives showcases the potential of these compounds in creating advanced materials with desirable electronic and optical properties (Zhao et al., 2014).